Cas no 954125-17-8 (Ethyl 4-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole-2-carboxylate)

• Product Name: Ethyl 4-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole-2-carboxylate
• CAS No: 954125-17-8
• MF: C₁₂H₂₁BrN₂O₃Si
• MW: 349.296243429184
• MDL: MFCD16036711
• CID: 4723045
• Update Time: 2025-05-19

Ethyl 4-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole-2-carboxylate
• ethyl 4-bromo-1-(2-trimethylsilylethoxymethyl)imidazole-2-carboxylate
• 4-Bromo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole-2-carboxylic acid ethyl ester
• Ethyl 4-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole-2-carboxylate

• MDL： MFCD16036711
• Inchi： 1S/C12H21BrN2O3Si/c1-5-18-12(16)11-14-10(13)8-15(11)9-17-6-7-19(2,3)4/h8H,5-7,9H2,1-4H3
• InChI Key： CYPZPQKFCFTIHH-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(C(=O)OCC)=N1)COCC[Si](C)(C)C

Computed Properties

• Exact Mass: 348.05048 g/mol
• Monoisotopic Mass: 348.05048 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4
• Molecular Weight: 349.30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Ethyl 4-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole-2-carboxylate

Ethyl 4-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole-2-carboxylate (CAS No. 954125-17-8): A Comprehensive Overview

Ethyl 4-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole-2-carboxylate, identified by its CAS number 954125-17-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazole class, a heterocyclic organic compound characterized by a five-membered ring containing two nitrogen atoms. The presence of various functional groups, including a bromo substituent, a trimethylsilyl ether, and an ethyl ester, makes this molecule a versatile intermediate in synthetic chemistry and drug discovery.

The structural features of Ethyl 4-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole-2-carboxylate contribute to its unique reactivity and potential applications. The bromo group at the 4-position of the imidazole ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents.

Moreover, the trimethylsilyl ether (TMSO) moiety attached to the ethoxy group enhances the stability of the compound under various reaction conditions. This protecting group is frequently employed in organic synthesis to shield reactive hydroxyl or alkoxy functions from unwanted side reactions. The ability to selectively deprotect the TMSO group under mild conditions allows for precise control over synthetic pathways, making this compound an invaluable tool in medicinal chemistry.

The ethyl ester group at the 2-position of the imidazole ring adds another layer of functionality to Ethyl 4-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole-2-carboxylate. Ester groups are well-known for their role in drug design due to their ability to modulate pharmacokinetic properties such as solubility and metabolic stability. In recent years, there has been growing interest in exploiting ester functionalities for prodrug strategies, where the ester linkage can be cleaved in vivo to release an active pharmacophore.

In the realm of pharmaceutical research, Ethyl 4-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole-2-carboxylate has found applications in the synthesis of potential therapeutic agents. Imidazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The structural motif present in this compound makes it a promising candidate for further derivatization to develop novel drugs targeting various diseases.

Recent studies have highlighted the importance of imidazole-based compounds in drug discovery. For instance, researchers have demonstrated that modifications at the 4-position of the imidazole ring can significantly influence binding affinity and selectivity towards biological targets. The presence of a bromo substituent allows for easy introduction of additional functional groups through palladium-catalyzed cross-coupling reactions, enabling the construction of highly diverse molecular libraries.

The use of Ethyl 4-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole-2-carboxylate as a building block has been explored in several innovative synthetic strategies. One notable example is its application in the preparation of imidazolium-based ionic liquids, which have garnered attention for their potential use as green solvents in organic synthesis. These ionic liquids offer advantages such as high thermal stability, tunable solvation properties, and recyclability, making them attractive alternatives to traditional organic solvents.

Another area where this compound has shown promise is in the development of coordination complexes with transition metals. Imidazole derivatives are known to act as ligands due to their ability to coordinate with metal centers through nitrogen atoms. Such complexes have been investigated for their catalytic properties and potential applications in materials science and nanotechnology.

The versatility of Ethyl 4-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole-2-carboxylate also extends to its role as an intermediate in polymer chemistry. Researchers have utilized this compound to synthesize polymers with tailored properties by incorporating imidazole units into the polymer backbone or side chains. These polymers exhibit unique characteristics such as enhanced biodegradability, biocompatibility, and mechanical strength, making them suitable for applications in biomedicine and sustainable materials.

In conclusion, Ethyl 4-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole-2-carboxylate (CAS No. 954125-17-8) is a multifunctional compound with broad applications across various fields of chemistry and materials science. Its unique structural features make it an excellent candidate for further synthetic manipulation and derivatization, paving the way for novel drug discovery efforts and innovative material design solutions.